Cas no 923138-42-5 (2-(Isobutylamino)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(Isobutylamino)-1,3-thiazole-4-carboxylic acid
• CAS No: 923138-42-5
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• MDL: MFCD06655082
• CID: 4719838
• Update Time: 2023-08-16

2-(Isobutylamino)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Isobutylamino)-1,3-thiazole-4-carboxylic acid
• 2-[(2-methylpropyl)amino]-1,3-thiazole-4-carboxylic acid
• 2-(2-methylpropylamino)-1,3-thiazole-4-carboxylic Acid
• STL468831
• 4-thiazolecarboxylic acid, 2-[(2-methylpropyl)amino]-

• MDL： MFCD06655082
• Inchi： 1S/C8H12N2O2S/c1-5(2)3-9-8-10-6(4-13-8)7(11)12/h4-5H,3H2,1-2H3,(H,9,10)(H,11,12)
• InChI Key： UFUMUUSTRGPREF-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1NCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Topological Polar Surface Area: 90.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives